1-(3-chlorophenyl)-4-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione

• IUPAC Name: 1-(3-chlorophenyl)-4-[(3-methoxyphenyl)methyl]pyrazine-2,3-dione
• InChI: InChI=1S/C18H15ClN2O3/c1-24-16-7-2-4-13(10-16)12-20-8-9-21(18(23)17(20)22)15-6-3-5-14(19)11-15/h2-11H,12H2,1H3
• InChI Key: XYBRIGFYQCOKLF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2C=CN(C(=O)C2=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H15ClN2O3
• Molecular Weight: 342.8 g/mol
• CAS No.: 904524-62-5

Description

1-(3-Chlorophenyl)-4-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione is a heterocyclic compound featuring a tetrahydropyrazine-dione core substituted with a 3-chlorophenyl group at position 1 and a 3-methoxybenzyl group at position 4.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Scaffold Modifications

1-[(3-Chlorophenyl)Methyl]-4-(2-Methoxyphenyl)-1,2,3,4-Tetrahydropyrazine-2,3-Dione (CAS 898438-12-5)

• Structure : Differs by the placement of the methoxy group (2-methoxyphenyl vs. 3-methoxyphenyl in the target compound).
• Physicochemical Properties : Molecular weight = 342.78 g/mol, logP = 3.16 (predicted), SMILES = COc1ccccc1n1ccn(c(=O)c1=O)Cc1cccc(c1)Cl .
• Synthesis : Prepared via nucleophilic substitution reactions involving potassium carbonate and ester intermediates .

1-(4-Chlorophenyl)-4-{[3-(3-Ethoxyphenyl)-1,2,4-Oxadiazol-5-Yl]Methyl}-1,4-Dihydropyrazine-2,3-Dione

• Structure : Replaces the 3-methoxybenzyl group with a 3-ethoxyphenyl-oxadiazole moiety.
• Properties : Molecular weight = 424.84 g/mol, logP = 3.17, polar surface area = 69.5 Ų. Higher lipophilicity due to the ethoxy and oxadiazole groups .

1-(3,5-Dimethylphenyl)-4-{[3-(Trifluoromethyl)Phenyl]Methyl}-1,2,3,4-Tetrahydropyrazine-2,3-Dione

• Structure : Features a trifluoromethylphenyl substituent and dimethylphenyl group. The electron-withdrawing CF₃ group enhances metabolic stability .

Substituent-Driven Bioactivity Comparisons

Anti-Inflammatory Pyrazole Derivatives

• Example : 1-(3-Chlorophenyl)-3-(4-methoxyphenyl)-1H-pyrazole derivatives (e.g., compounds 3a,b , 4,5 ) showed potent anti-inflammatory activity (prostaglandin inhibition at 2.5–5 mg/kg) with low ulcer indices (UI = 2.10–4.27). The methoxyphenyl group enhances solubility and target engagement .

5-HT₁A Receptor Ligands

• Example : trans-4-[4-(3-Methoxyphenyl)cyclohexyl]-1-(2-pyridinyl)piperazine (Ki = 0.028 nM at 5-HT₁A) demonstrates that methoxyaryl groups improve receptor affinity and selectivity over D₂ and α₁ receptors .

Physicochemical and Pharmacokinetic Profiles

Compound Name	Molecular Weight (g/mol)	logP	Polar Surface Area (Ų)	Key Substituents
Target Compound	~343*	~3.1*	~69*	3-Chlorophenyl, 3-methoxybenzyl
CAS 898438-12-5	342.78	3.16	69.5	3-Chlorophenyl, 2-methoxybenzyl
1-(4-Chlorophenyl)-Oxadiazole Derivative	424.84	3.17	69.5	4-Chlorophenyl, 3-ethoxyphenyl-oxadiazole
Pyrazole Anti-Inflammatory Agent	~350–400	2.5–4.0	60–80	3-Chlorophenyl, 4-methoxyphenyl

*Predicted based on structural analogs.